XY039

• Molecular Formula: C23H19F5N2O4S2
• Molecular Weight: 546.5 g/mol
• InChI: InChI=1S/C23H19F5N2O4S2/c24-18-8-10-22(20(25)12-18)36(33,34)29-19-9-5-16-2-1-11-30(21(16)13-19)35(31,32)14-15-3-6-17(7-4-15)23(26,27)28/h3-10,12-13,29H,1-2,11,14H2
• InChIKey: PMLXLBGKCCNMHT-UHFFFAOYSA-N

XY039: RORγ Inverse Agonist in Prostate Cancer

XY039 (compound 13e) is a 1,2,3,4-tetrahydroquinoline derivative identified as a novel retinoic acid receptor-related orphan receptor γ (RORγ) inverse agonist [1]. It is a potent small molecule inhibitor with an IC50 of 0.55 μM, which effectively suppresses RORγ transcriptional activity and induces apoptosis, leading to anti-proliferative effects in prostate cancer cell lines both in vitro and in vivo [2]. Its binding mode has been fully elucidated through X-ray crystallography, providing a structural basis for its inhibitory potency and target engagement [3].

RORγ inverse agonist with a distinct 1,2,3,4-tetrahydroquinoline scaffold

Supports AR pathway and proliferation endpoint studies in prostate cancer cell models

Co-crystal structure available (PDB 7XQE) for structure-activity relationship research

• [1] Wu XS, et al. Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. Acta Pharmacol Sin. 2024;45(9):1964-1977. View Source
• [2] InvivoChem. XY039. Product Datasheet. View Source
• [3] RCSB PDB. 7XQE: Crystal Structure of human RORgamma (C455E) LBD in complex with compound XY039. 2022. View Source

Why XY039 Is Irreplaceable Among RORγ Inhibitors

While several RORγ inverse agonists exist, XY039 occupies a unique position in the chemical space due to its specific 1,2,3,4-tetrahydroquinoline scaffold, which provides a distinct binding mode and a well-balanced profile of potency and selectivity [1]. Unlike some earlier compounds such as SR2211 (IC50 ~320 nM) [2], XY039 demonstrates a unique potency window that may be critical for specific research applications. Furthermore, direct substitution with the more potent analog XY077 (IC50 = 0.004 μM) may not be equivalent, as the significant difference in potency could lead to altered cellular responses or off-target effects . The availability of a high-resolution co-crystal structure for XY039 provides a distinct advantage for rational drug design and structure-activity relationship (SAR) studies, which is not available for all in-class compounds [3].

Potency Window Shift

Direct substitution with more potent analogs (e.g., XY077, XY101) may narrow the dynamic range in dose-response studies and alter target engagement profiles.

Structural Biology Context

Many in-class inhibitors lack publicly available co-crystal structures. Replacing XY039 may eliminate a critical tool for rational design and binding mode analysis.

Chemotype Mismatch

Earlier RORγ modulators (e.g., SR2211) possess different chemotypes and were optimized for Th17/autoimmune models, not prostate cancer oncology contexts.

• [1] Wu XS, et al. Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. Acta Pharmacol Sin. 2024;45(9):1964-1977. View Source
• [2] Kumar N, et al. Identification of SR2211: a potent synthetic RORγ selective modulator. ACS Chem Biol. 2012;7(4):672-677. View Source
• [3] RCSB PDB. 7XQE: Crystal Structure of human RORgamma (C455E) LBD in complex with compound XY039. 2022. View Source

Quantitative Evidence of XY039 Differentiation

Distinct Potency Profile in RORγ Inhibition

XY039 inhibits RORγ transcriptional activity with an IC50 of 0.55 μM [1]. This potency is significantly lower than the structurally related analog XY077 (IC50 = 0.004 μM) and the well-characterized probe SR2211 (IC50 = ~320 nM) [2], but is distinct from the more potent clinical candidate XY101 (IC50 = 30 nM) [3].

Potency Profile

Context-dependent

IC50 = 0.55 µM

Supports dose-response dynamic range studies

Reporter gene assay context; comparator IC50 values differ significantly across analogs

Evidence Dimension	RORγ transcriptional activity inhibition (IC50)
Target Compound Data	0.55 μM
Comparator Or Baseline	XY077: 0.004 μM; SR2211: ~320 nM; XY101: 30 nM
Quantified Difference	XY039 is 137.5-fold less potent than XY077, 1.7-fold less potent than SR2211, and 18.3-fold less potent than XY101.
Conditions	Cell-based reporter gene assay for RORγ transcriptional activity

Why This Matters

This moderate potency allows for a wider dynamic range in dose-response experiments, making XY039 suitable for studies where a less potent but well-characterized compound is desired for mechanistic or SAR work.

• [1] InvivoChem. XY039. Product Datasheet. View Source
• [2] Kumar N, et al. Identification of SR2211: a potent synthetic RORγ selective modulator. ACS Chem Biol. 2012;7(4):672-677. View Source
• [3] Zhang Y, et al. Discovery and Characterization of XY101, a Potent, Selective, and Orally Bioavailable RORγ Inverse Agonist for Treatment of Castration-Resistant Prostate Cancer. J Med Chem. 2019;62(10):4716-4730. View Source

Anti-Proliferative Activity in Prostate Cancer Cells

XY039 exhibits significant anti-proliferative activity and induces apoptosis in multiple prostate cancer cell lines, including AR-positive models [1]. This is achieved through potent inhibition of colony formation and the downregulation of AR, AR-regulated genes, and other oncogenes [1]. This cellular efficacy is a key differentiator from some earlier RORγ modulators that were primarily optimized for autoimmune applications [2].

Anti-Proliferative Effect

Class-level inference

Inhibits colony formation and AR expression

Cell-model endpoint context in prostate cancer lines

AR-positive cell models; not directly compared to Th17-optimized probes in head-to-head assays

Evidence Dimension	Anti-proliferative activity in prostate cancer cells
Target Compound Data	Potent inhibition of colony formation and AR expression.
Comparator Or Baseline	SR2211: Primarily optimized for IL-17 inhibition in Th17 cells.
Quantified Difference	Not directly quantified in a head-to-head assay, but the primary efficacy context differs (prostate cancer vs. autoimmunity).
Conditions	AR-positive prostate cancer cell lines

Why This Matters

This demonstrates that XY039 is functionally validated in prostate cancer models, making it a more relevant tool compound for oncology research compared to RORγ inhibitors primarily developed for Th17/IL-17 pathway modulation.

• [1] Wu XS, et al. Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. Acta Pharmacol Sin. 2024;45(9):1964-1977. View Source
• [2] Kumar N, et al. Identification of SR2211: a potent synthetic RORγ selective modulator. ACS Chem Biol. 2012;7(4):672-677. View Source

In Vivo Tumor Growth Inhibition in Xenograft Model

In a 22Rv1 xenograft mouse model of prostate cancer, XY039 effectively suppressed tumor growth [1]. This provides direct in vivo evidence of its anti-cancer efficacy, which is a critical differentiator from compounds like SR2211 that were primarily characterized in autoimmune disease models [2] or from early-stage leads that lack in vivo validation.

In Vivo Response

Class-level inference

Suppressed tumor growth in 22Rv1 xenograft model

Tumor model endpoint context

In vivo model-response context; fundamentally different disease model vs. autoimmune EAE models

Evidence Dimension	In vivo tumor growth suppression
Target Compound Data	Effectively suppressed tumor growth in a 22Rv1 xenograft model.
Comparator Or Baseline	SR2211: Validated in an EAE model of multiple sclerosis, not a tumor model.
Quantified Difference	Not directly quantified, but the in vivo disease model (cancer vs. autoimmunity) is fundamentally different.
Conditions	22Rv1 xenograft tumor model in mice

Why This Matters

This in vivo data positions XY039 as a superior tool compound for oncology research, specifically for studies requiring a RORγ inhibitor with demonstrated anti-tumor activity in a relevant animal model.

• [1] Wu XS, et al. Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. Acta Pharmacol Sin. 2024;45(9):1964-1977. View Source
• [2] Kumar N, et al. Identification of SR2211: a potent synthetic RORγ selective modulator. ACS Chem Biol. 2012;7(4):672-677. View Source

Co-Crystal Structure for Rational Drug Design

The crystal structure of the human RORγ ligand-binding domain (LBD) in complex with XY039 has been solved and deposited in the PDB (7XQE) [1]. This structural information elucidates the precise binding mode and molecular interactions responsible for its inhibitory potency [2]. This is a key differentiator from many RORγ inverse agonists for which detailed structural data is not publicly available, such as the more potent XY077 .

Co-Crystal Structure

Reported

PDB: 7XQE (2.57 Å)

Supports structure-based drug design studies

Binding mode fully elucidated; not available for many in-class compounds

Evidence Dimension	Availability of high-resolution co-crystal structure
Target Compound Data	Available (PDB: 7XQE, 2.57 Å)
Comparator Or Baseline	XY077: No publicly available co-crystal structure with RORγ.
Quantified Difference	Qualitative difference in the availability of a critical research tool.
Conditions	X-ray diffraction

Why This Matters

The availability of a co-crystal structure provides a significant advantage for SAR studies, computational chemistry, and the rational design of novel derivatives, which is not possible with compounds lacking this structural information.

• [1] RCSB PDB. 7XQE: Crystal Structure of human RORgamma (C455E) LBD in complex with compound XY039. 2022. View Source
• [2] Wu XS, et al. Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. Acta Pharmacol Sin. 2024;45(9):1964-1977. View Source

Research Applications of XY039

Prostate Cancer Mechanism and Target Validation

XY039 is an ideal tool compound for dissecting the role of RORγ in prostate cancer biology. Its validated anti-proliferative and pro-apoptotic effects in AR-positive cell lines, along with its ability to suppress tumor growth in vivo, make it a valuable asset for target validation studies and for exploring downstream signaling pathways such as AR regulation [1].

Structure-Activity Relationship and Rational Design

The solved co-crystal structure of XY039 with the RORγ LBD (PDB: 7XQE) provides a precise atomic-level understanding of its binding mode [2]. Researchers can utilize this structural information to conduct in silico docking studies, guide the design of new derivatives with improved potency or selectivity, and perform rational mutagenesis studies to probe specific binding interactions.

Comparative Pharmacology of RORγ Inhibitors

With its moderate IC50 of 0.55 μM, XY039 serves as a valuable benchmark for comparative pharmacology studies [3]. Its distinct potency profile allows for meaningful comparisons with more potent analogs (e.g., XY077, XY101) and other chemotypes (e.g., SR2211), enabling researchers to delineate the functional consequences of different levels of target engagement in cellular and in vivo models.

Application

Selection Property

Validation Focus

Prostate Cancer Target Validation

AR pathway and proliferation endpoint context

Cell viability and colony formation assays

Structure-Guided Design

High-resolution co-crystal structure (PDB: 7XQE)

Binding mode analysis and molecular modeling

Comparative Pharmacology

Defined potency benchmark and chemotype

Target engagement and functional response profiling

• [1] Wu XS, et al. Discovery and pharmacological characterization of 1,2,3,4-tetrahydroquinoline derivatives as RORγ inverse agonists against prostate cancer. Acta Pharmacol Sin. 2024;45(9):1964-1977. View Source
• [2] RCSB PDB. 7XQE: Crystal Structure of human RORgamma (C455E) LBD in complex with compound XY039. 2022. View Source
• [3] InvivoChem. XY039. Product Datasheet. View Source